Cas no 2171620-59-8 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid
• CAS No: 2171620-59-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6106780
• PubChem ID: 165803741
• Update Time: 2025-06-10

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid
• 2171620-59-8
• EN300-1496120
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2-methylpropanoic acid

• Inchi： 1S/C27H34N2O5/c1-7-29(27(5,6)24(31)32)23(30)22(26(2,3)4)28-25(33)34-16-21-19-14-10-8-12-17(19)18-13-9-11-15-20(18)21/h8-15,21-22H,7,16H2,1-6H3,(H,28,33)(H,31,32)
• InChI Key： ZNXZVLNVGFZJGG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C(=O)O)(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid

Professional Introduction to Compound with CAS No. 2171620-59-8 and Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid

The compound with the CAS number 2171620-59-8 and the product name 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests a possible role in peptide synthesis and proteomics, which are critical areas in modern biotechnology.

Recent research in the domain of bioactive molecules has highlighted the importance of structural complexity in determining pharmacological efficacy. The compound in question exhibits a sophisticated architecture, incorporating multiple functional groups that may contribute to its biological activity. Specifically, the N-ethyl and 3,3-dimethylbutanamido moieties are notable for their potential to modulate enzyme activity and receptor binding. These features make the compound a promising candidate for further investigation in the development of novel therapeutic agents.

The Fmoc protecting group is widely recognized in peptide chemistry for its stability and ease of removal under mild conditions. This characteristic is particularly relevant in the context of solid-phase peptide synthesis (SPPS), where Fmoc-tethered amino acids are commonly used. The incorporation of an Fmoc moiety into the molecular framework of this compound suggests that it may serve as a valuable intermediate in synthetic protocols aimed at constructing complex peptidomimetics. Such peptidomimetics are increasingly being explored for their ability to mimic the biological activity of natural peptides while exhibiting improved pharmacokinetic properties.

Advances in computational chemistry have enabled researchers to predict the biological behavior of molecules with remarkable accuracy. Molecular modeling studies on this compound have indicated that it may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The dimethylbutanamido group, in particular, has been shown to influence binding affinity and selectivity, making it a key feature for designing molecules with tailored pharmacological profiles. These findings align with recent trends in drug discovery, where structure-based design plays a pivotal role in optimizing lead compounds.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's interaction with biological systems. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The fluorenylmethoxycarbonyl group is thought to enhance solubility and metabolic stability, which are critical factors for drug bioavailability. These properties are particularly relevant in the context of oral administration, where poor solubility can significantly limit therapeutic efficacy.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step process involves sophisticated reactions such as carbodiimide formation and nucleophilic substitution, which highlight the synthetic prowess required to construct such complex molecules. The use of advanced catalytic systems has enabled researchers to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on material of exceptional quality.

The broader implications of this compound extend beyond its immediate pharmacological applications. Its molecular design serves as an inspiration for future generations of drug developers, demonstrating how structural innovation can unlock new therapeutic possibilities. As research continues to uncover the full potential of this molecule, it is likely that additional derivatives will be synthesized and evaluated, further expanding our understanding of its biological significance.

The integration of cutting-edge technologies into drug discovery pipelines has accelerated the pace at which novel compounds are brought to market. High-throughput screening (HTS) techniques combined with artificial intelligence (AI) algorithms have enabled rapid identification of promising candidates from large libraries of molecules. The compound under discussion could serve as a benchmark for evaluating new synthetic strategies and computational methods, contributing to the collective knowledge base that drives innovation in medicinal chemistry.

In conclusion, the compound with CAS number 2171620-59-8 and product name 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpropanoic acid represents a significant contribution to pharmaceutical research. Its intricate structure and multifaceted functional groups position it as a valuable tool for exploring new therapeutic modalities. As further studies reveal its biological properties and synthetic utility, this compound is poised to play an important role in shaping the future landscape of drug development.